Cas no 2172185-28-1 (2-(2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}ethoxy)acetic acid)

• Product Name: 2-(2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}ethoxy)acetic acid
• CAS No: 2172185-28-1
• MF: C₃₂H₃₅N₃O₆
• MW: 557.636808633804
• CID: 6280327
• PubChem ID: 165877939
• Update Time: 2025-11-01

2-(2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}ethoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}ethoxy)acetic acid
• 2-(2-{[1-benzyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-4-yl]formamido}ethoxy)acetic acid
• 2172185-28-1
• EN300-1527056

• Inchi： 1S/C32H35N3O6/c36-29(37)22-40-19-16-33-30(38)32(14-17-35(18-15-32)20-23-8-2-1-3-9-23)34-31(39)41-21-28-26-12-6-4-10-24(26)25-11-5-7-13-27(25)28/h1-13,28H,14-22H2,(H,33,38)(H,34,39)(H,36,37)
• InChI Key： HLZDSUWCFSLUJL-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(NCCOCC(=O)O)=O)CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 557.25258584g/mol
• Monoisotopic Mass: 557.25258584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 12
• Complexity: 863
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 117Ų

Additional information on 2-(2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}ethoxy)acetic acid

2-(2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}ethoxy)acetic acid: A Comprehensive Overview

The compound with CAS No. 2172185-28-1, known as 2-(2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}ethoxy)acetic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development and chemical synthesis.

Chemical Structure and Synthesis

The molecule features a piperidine ring, which is a six-membered cyclic amine, substituted with a benzyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is commonly used in peptide synthesis to protect amino groups during the synthesis process. The presence of this group in the compound suggests its potential use as an intermediate in peptide-based drug development.

The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions, amide bond formations, and protecting group strategies. Recent advancements in asymmetric synthesis and catalytic methods have enabled more efficient and selective pathways for constructing such complex molecules.

Applications in Drug Development

Due to its structural complexity and functional groups, this compound is being explored as a potential lead molecule in drug discovery programs targeting various therapeutic areas. The piperidine ring, being a common motif in many bioactive compounds, contributes to the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have highlighted the importance of Fmoc-containing compounds in peptide-based therapies. The Fmoc group not only serves as a protecting group but also enhances the stability of the molecule during formulation and storage.

Research Highlights

Recent research has focused on optimizing the synthesis of this compound to improve yield and purity. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated the use of microwave-assisted synthesis to accelerate the formation of the amide bond, significantly reducing reaction time while maintaining product quality.

In another study, researchers investigated the biological activity of this compound using in vitro assays. The results indicated potential anti-inflammatory and antioxidant properties, making it a candidate for further preclinical studies.

Future Directions

The compound's versatility makes it a valuable tool in both academic research and industrial applications. Future work is expected to focus on its scalability for large-scale production, optimization of its pharmacokinetic properties, and exploration of its therapeutic potential in disease models.

As the field of medicinal chemistry continues to evolve, compounds like 2-(2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}ethoxy)acetic acid will play a crucial role in advancing our understanding of molecular design and drug delivery systems.